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Compound of Interest

Compound Name:
(3-Chloropyrazin-2-

yl)methanamine

Cat. No.: B113001 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physicochemical

properties of (3-Chloropyrazin-2-yl)methanamine hydrochloride. This compound is a critical

intermediate in the synthesis of targeted therapies, most notably the Bruton's tyrosine kinase

(BTK) inhibitor, Acalabrutinib. This guide details its chemical and physical characteristics,

provides experimental protocols for its synthesis and analysis, and visualizes its role in

synthetic and biological pathways.

Core Physicochemical Properties
(3-Chloropyrazin-2-yl)methanamine hydrochloride is a solid compound whose appearance is

reported variably as a white, off-white to gray, or black solid, likely depending on its purity.[1][2]

[3]
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Property Value Source

Molecular Formula C₅H₇Cl₂N₃ [4][5]

Molecular Weight 180.04 g/mol [4][5]

IUPAC Name
(3-chloropyrazin-2-

yl)methanamine;hydrochloride
[4]

CAS Number 939412-86-9 [4]

Physical Appearance White to off-white or gray solid [2][3]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

pKa Data not available

Note: Specific experimentally determined values for melting point, boiling point, solubility, and

pKa are not readily available in the public domain. These properties would typically be

determined empirically during the drug development process.

Spectral Data Summary
While specific spectral data is often proprietary, the following table summarizes the types of

analyses commonly used to characterize (3-Chloropyrazin-2-yl)methanamine hydrochloride.

Commercial suppliers indicate the availability of such data upon request.[6][7]
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Spectroscopic Technique Purpose

¹H and ¹³C Nuclear Magnetic Resonance (NMR)
Structural elucidation and confirmation of the

chemical environment of protons and carbons.

Infrared (IR) Spectroscopy
Identification of functional groups present in the

molecule.

Mass Spectrometry (MS)
Determination of the molecular weight and

fragmentation pattern.

High-Performance Liquid Chromatography

(HPLC)
Assessment of purity and quantification.

Experimental Protocols
Synthesis of (3-Chloropyrazin-2-yl)methanamine
hydrochloride
A common synthetic route to (3-Chloropyrazin-2-yl)methanamine hydrochloride involves the

reduction of 2-chloro-3-cyanopyrazine.[1]

Materials:

3-chloropyrazine-2-carbonitrile

Raney Nickel

Acetic Acid

Toluene

1N Hydrochloric Acid

Tetrahydrofuran (THF)

Hydrogen gas supply

Procedure:
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A solution of 3-chloropyrazine-2-carbonitrile (1.0 eq.) in acetic acid is prepared.

Raney Nickel is added to the solution.

The reaction mixture is stirred at room temperature under a hydrogen atmosphere for

approximately 36 hours.

Upon completion, the reaction mixture is filtered to remove the catalyst.

The filtrate is concentrated by rotary evaporation.

The residue is azeotropically dried with toluene.

1N Hydrochloric acid is added, followed by another azeotropic distillation with toluene.

The resulting residue is dissolved in tetrahydrofuran (THF) and filtered to remove any

insoluble material.

The filtrate is concentrated under reduced pressure to yield (3-Chloropyrazin-2-
yl)methanamine hydrochloride.[1]

Visualizations
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of (3-Chloropyrazin-2-
yl)methanamine hydrochloride.
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Synthesis of (3-Chloropyrazin-2-yl)methanamine HCl

3-chloropyrazine-2-carbonitrile

Reduction

Raney Nickel, H₂, Acetic Acid

Filtration

Concentration & HCl treatment

Purification in THF

(3-Chloropyrazin-2-yl)methanamine HCl

Click to download full resolution via product page

Synthesis Workflow Diagram

Role in Acalabrutinib Synthesis and BTK Signaling
Pathway
(3-Chloropyrazin-2-yl)methanamine hydrochloride is a pivotal building block in the multi-step

synthesis of Acalabrutinib. Acalabrutinib is a potent and selective inhibitor of Bruton's tyrosine

kinase (BTK), a key enzyme in the B-cell receptor (BCR) signaling pathway. This pathway is

crucial for the proliferation and survival of various B-cell malignancies.
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The diagram below illustrates the BTK signaling pathway and the inhibitory action of

Acalabrutinib.

BTK Signaling Pathway Inhibition by Acalabrutinib

B-Cell Receptor Signaling

B-Cell Receptor (BCR)

LYN/SYK Kinases

Antigen Binding

Bruton's Tyrosine Kinase (BTK)

Activation

PLCγ2

Phosphorylation

DAG / IP3

Downstream Signaling
(NF-κB, MAPK, etc.)

B-Cell Proliferation & Survival

Acalabrutinib

Irreversible Inhibition

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

BTK Signaling Pathway Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (3-Chloropyrazin-2-yl)MethanaMine hydrochloride | 939412-86-9 [chemicalbook.com]

2. (3-Chloropyrazin-2-yl)MethanaMine Hydrochloride/939412-86-9 Manufacturer, Factory,
API, Intermediate - Hangzhou Longshine Bio-Tech Co.,LTD [longshinebiotech.com]

3. Factory price (3-Chloropyrazin-2-yl)MethanaMine hydrochloride in stock, CasNo.939412-
86-9 HENAN BOYANG CHEMICAL CO., LTD China (Mainland) [boyang.lookchem.com]

4. (3-Chloropyrazin-2-yl)methanamine hydrochloride | C5H7Cl2N3 | CID 42614233 -
PubChem [pubchem.ncbi.nlm.nih.gov]

5. CAS 939412-86-9 | (3-chloropyrazin-2-yl)methanamine hydrochloride - Synblock
[synblock.com]

6. 939412-86-9|(3-Chloropyrazin-2-yl)methanamine hydrochloride|BLD Pharm
[bldpharm.com]

7. 939412-86-9 | (3-Chloropyrazin-2-yl)methanamine HCl | Inorganic Salts | Ambeed.com
[ambeed.com]

To cite this document: BenchChem. [(3-Chloropyrazin-2-yl)methanamine Hydrochloride: A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b113001#physicochemical-properties-of-3-
chloropyrazin-2-yl-methanamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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